1-(2-Chloroethyl)piperidine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of piperidine derivatives, including those similar to 1-(2-Chloroethyl)piperidine hydrochloride, often involves multi-step chemical reactions. For instance, Shen Li (2012) reported the synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, an intermediate in lafutidine production, starting from 2-amino-4-methylpyridine through chlorination and condensation with piperidine, yielding about 62% overall yield (Shen Li, 2012).
Molecular Structure Analysis
The molecular structure of piperidine derivatives can be complex and is often determined using advanced techniques like X-ray crystallography. For example, the structure of 4-carboxypiperidinium chloride was characterized by single-crystal X-ray diffraction and B3LYP/6-31G(d,p) calculations, revealing intricate details about its conformation and interactions (M. Szafran, A. Komasa, E. Bartoszak-Adamska, 2007).
Chemical Reactions and Properties
Piperidine derivatives participate in various chemical reactions, reflecting their reactivity and functional group transformations. For example, Karel Vervisch et al. (2010) explored the transformation of aziridines into piperidines and their further conversion into amino acids and amino alcohols, showcasing the versatility of piperidine frameworks in organic synthesis (Karel Vervisch, M. D’hooghe, K. Törnroos, N. De Kimpe*, 2010).
Scientific Research Applications
Antimicrobial Activities : A synthesized compound related to 1-(2-Chloroethyl)piperidine hydrochloride shows moderate antimicrobial activity against various bacteria and yeasts (O. B. Ovonramwen et al., 2019).
Anti-Acetylcholinesterase Activity : Piperidine derivatives, particularly 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, have been found to show potent anti-acetylcholinesterase activity, making them potential candidates for antidementia agents (H. Sugimoto et al., 1990).
GPCR Target Synthesis : A simple synthetic route has been developed to prepare 1′-H-spiro(indoline-3,4′-piperidine) and its derivatives, which can be used as templates for synthesizing compounds for GPCR targets (Jian-shu Xie et al., 2004).
Antiradiation Drug Potential : Heteroalicyclic analogs of 2- and 3-aminoalkanethiols, including derivatives of piperidine, were synthesized for potential antiradiation drug evaluation, showing promising mercapto groups on side chains (J. R. Piper et al., 1963).
Catalytic Efficiency in Reactions : Pd(II) complexes show promising potential as catalysts for the Heck reaction, with piperidene derivatives showing slightly higher catalytic efficiency than morpholine ones (Pradhumn Singh et al., 2013).
Safety and Hazards
1-(2-Chloroethyl)piperidine hydrochloride is classified as acutely toxic and can cause severe skin burns and eye damage . It is fatal if swallowed and may cause respiratory irritation . It is also suspected of causing genetic defects . Safety measures include using personal protective equipment, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
The primary target of 1-(2-Chloroethyl)piperidine hydrochloride is sickle-cell hemoglobin . This compound is used to inhibit sickle-cell hemoglobin, which plays a crucial role in the pathophysiology of sickle cell disease .
Mode of Action
It is known to interact with its target, sickle-cell hemoglobin, and inhibit its function . This interaction and the resulting changes could potentially alleviate the symptoms of sickle cell disease.
Result of Action
The molecular and cellular effects of 1-(2-Chloroethyl)piperidine hydrochloride’s action would be the inhibition of sickle-cell hemoglobin . This could potentially result in a reduction of the symptoms associated with sickle cell disease.
Action Environment
The action, efficacy, and stability of 1-(2-Chloroethyl)piperidine hydrochloride could be influenced by various environmental factors. For instance, it is stable under normal temperatures but may decompose under high temperatures, sunlight, and exposure to light . It is soluble in water and ethanol, slightly soluble in chloroform and methylene chloride .
properties
IUPAC Name |
1-(2-chloroethyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClN.ClH/c8-4-7-9-5-2-1-3-6-9;/h1-7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFLQQZCRHPIGJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20173902 | |
Record name | Piperidine, 1-(2-chloroethyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20173902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chloroethyl)piperidine hydrochloride | |
CAS RN |
2008-75-5 | |
Record name | 1-(2-Chloroethyl)piperidine hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2008-75-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Piperidine, 1-(2-chloroethyl)-, hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002008755 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2008-75-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30790 | |
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Record name | 2008-75-5 | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9995 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Piperidine, 1-(2-chloroethyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20173902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-chloroethyl)piperidinium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.292 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-(2-Chloroethyl)piperidine hydrochloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P8KB8Z4ZTV | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 1-(2-chloroethyl)piperidine hydrochloride used in the synthesis of new compounds with potential biological activity?
A1: 1-(2-chloroethyl)piperidine hydrochloride serves as a crucial building block in organic synthesis, specifically as an alkylating agent. In the study "Synthesis of (2Z)-4,6-Diphenyl-N-((2-(Piperidin-1-yl)ethyl]-2H-1,3-Thiazin-2-Imino Hydrochloride and its Antimicrobial Activities" [], researchers utilize this compound in an N-alkylation reaction. This reaction attaches the 2-(piperidin-1-yl)ethyl group to a core thiazine structure, yielding (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride. This newly synthesized compound was then investigated for its antimicrobial properties.
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